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Compound of Interest

Compound Name: 3-Chloro-1,2-propanediol

Cat. No.: B139630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Monochloropropane-1,2-diol (3-MCPD) is a process contaminant found in a variety of foods,

raising significant health concerns due to its toxicological profile. This technical guide provides

a comprehensive overview of the chemical structure, formation, reactivity, and biological

interactions of 3-MCPD. It is intended to serve as a detailed resource for researchers,

scientists, and professionals in drug development, offering insights into its mechanism of action

and methodologies for its detection and analysis. This document summarizes key quantitative

data, details experimental protocols, and visualizes complex biological pathways to facilitate a

deeper understanding of this compound.

Chemical Structure and Properties
3-Monochloropropane-1,2-diol, a member of the chloropropanols, is an organic chemical

compound with the formula HOCH₂CH(OH)CH₂Cl.[1] It is a colorless, viscous liquid.[2]
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Property Value Reference

IUPAC Name 3-Chloropropane-1,2-diol [2]

Molecular Formula C₃H₇ClO₂ [1]

Molar Mass 110.54 g/mol [2]

Appearance Colorless liquid [1]

Density 1.32 g/cm³ [2]

Boiling Point 213 °C (415 °F; 486 K) [2]

Melting Point -40 °C (-40 °F; 233 K) [2]

Formation and Reactivity
Formation Mechanisms
3-MCPD and its esters are not naturally present in foods but are formed during processing,

particularly at high temperatures in the presence of chloride ions.[3][4][5] Key formation

pathways include:

Acid Hydrolysis of Vegetable Proteins: The use of hydrochloric acid to accelerate the

hydrolysis of vegetable proteins can lead to the reaction of chloride with the glycerol

backbone of lipids, producing 3-MCPD.[1][3]

Refining of Edible Oils: During the deodorization step of refining vegetable oils, which

involves high temperatures (above 200°C), 3-MCPD esters can form from precursors like

glycerol, acylglycerols (mono-, di-, and triacylglycerols), and phospholipids in the presence of

chloride ions.[3][5][6][7] The formation rate from diacylglycerols is approximately 2-5 times

faster than from monoacylglycerols.[7]

The formation of 3-MCPD esters is influenced by factors such as the acid value of the oil and

the chloride content.[6][7] Neutralization of free fatty acids before deodorization can suppress

the formation of these esters.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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